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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium Methyl 2-Sulfolaurate is an anionic surfactant derived from lauric acid, a fatty acid

commonly sourced from coconut oil. It belongs to the class of sulfonate surfactants and is

recognized for its excellent cleansing, foaming, and emulsifying properties. Its chemical

structure features a hydrophobic hydrocarbon tail and a hydrophilic sulfonate group, which

imparts its surface-active characteristics. This guide provides an in-depth overview of the core

physicochemical properties of Sodium Methyl 2-Sulfolaurate, complete with experimental

methodologies and visual representations of its mechanism of action.

Core Physicochemical Properties
The efficacy and application of Sodium Methyl 2-Sulfolaurate in various formulations are

dictated by its fundamental physicochemical parameters. These properties have been

quantitatively determined and are summarized below.
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Property Value Units Conditions Reference

Molecular

Formula
C13H25NaO5S - - [1][2]

Molecular Weight 316.39 g/mol - [1][2]

CAS Number 4016-21-1 - - [1]

Critical Micelle

Concentration

(CMC)

13.20 mmol/L 28 °C [3]

Hydrophile-

Lipophile

Balance (HLB)

14.7 - - [3]

Krafft Point Below 0 °C - [3][4]

Surface Tension
Can lower to

38.4
mN/m Aqueous solution [4]

pH Stability

Range
5 to 10 - - [5]

Key Physicochemical Characteristics
Appearance and Solubility: Sodium Methyl 2-Sulfolaurate typically presents as a clear to

slightly yellow liquid or a white powder/granules.[5][6] It is highly soluble in water due to its ionic

nature.[5]

Surfactant Properties: As a surfactant, its primary role is to reduce the surface tension of a

liquid or the interfacial tension between two immiscible phases, such as oil and water.[7] This

property is fundamental to its function as a cleansing agent, foaming agent, and emulsifier.[8]

Critical Micelle Concentration (CMC): The CMC is a critical parameter that defines the

concentration at which surfactant molecules self-assemble into micelles.[9] For Sodium Methyl
2-Sulfolaurate, the CMC is 13.20 mmol/L at 28 °C.[3] Above this concentration, the surfactant

molecules form structures that can encapsulate oils and dirt, enhancing cleaning efficiency.[5]
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Hydrophile-Lipophile Balance (HLB): The HLB value of 14.7 indicates that Sodium Methyl 2-
Sulfolaurate is a hydrophilic surfactant, making it an effective oil-in-water emulsifier and

solubilizer.[3]

Krafft Point: The Krafft point is the temperature at which the solubility of a surfactant equals its

CMC. With a Krafft point below 0 °C, Sodium Methyl 2-Sulfolaurate is effective even at low

temperatures.[3][4]

Stability: This surfactant is stable across a wide pH range, typically between 5 and 10.[5] It also

demonstrates good tolerance to hard water.[2]

Biodegradability: Sodium Methyl 2-Sulfolaurate is considered to be environmentally friendly

due to its biodegradability.

Synthesis of Sodium Methyl 2-Sulfolaurate
The synthesis of Sodium Methyl 2-Sulfolaurate is a multi-step process that begins with the

esterification of lauric acid with methanol to produce methyl laurate.[3][5] This is followed by the

sulfonation of the methyl laurate, typically using chlorosulfonic acid or sulfur trioxide, to

introduce a sulfonate group.[3][5] The final step is the neutralization of the sulfonated product

with a sodium base, such as sodium carbonate or sodium bicarbonate, to yield Sodium Methyl
2-Sulfolaurate.[5]
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Caption: Synthesis workflow for Sodium Methyl 2-Sulfolaurate.

Mechanism of Action: Surfactancy and Micelle
Formation
The primary mechanism of action for Sodium Methyl 2-Sulfolaurate is its surface activity. In

aqueous solutions, the individual surfactant molecules (unimers) initially populate the air-water

interface, reducing the surface tension. As the concentration increases to the Critical Micelle

Concentration (CMC), these molecules aggregate to form micelles. Micelles are spherical

structures with a hydrophobic core, formed by the lauryl hydrocarbon tails, and a hydrophilic

shell, composed of the sulfonate head groups. This structure allows them to encapsulate

hydrophobic substances like oils and dirt, facilitating their removal in washing processes.
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Caption: Micelle formation process of Sodium Methyl 2-Sulfolaurate.

Experimental Protocols
Detailed experimental protocols are crucial for the accurate determination of the

physicochemical properties of surfactants. Below are outlines of standard methodologies.
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Determination of Critical Micelle Concentration (CMC)
Method: Surface Tensiometry

Preparation of Solutions: Prepare a series of aqueous solutions of Sodium Methyl 2-
Sulfolaurate with varying concentrations, typically spanning a range from well below to well

above the expected CMC.

Instrumentation: Utilize a tensiometer (e.g., a Du Noüy ring or Wilhelmy plate tensiometer).

Measurement: Measure the surface tension of each solution at a constant temperature.

Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant

concentration. The plot will typically show a sharp decrease in surface tension followed by a

plateau. The concentration at the intersection of the two linear portions of the curve is the

CMC.[10]
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Caption: Workflow for CMC determination by surface tensiometry.

Determination of Hydrophile-Lipophile Balance (HLB)
Method: Griffin's Method (Calculation)

The HLB value for non-ionic surfactants can be calculated using Griffin's formula. For ionic

surfactants like Sodium Methyl 2-Sulfolaurate, experimental methods are often preferred, but

empirical calculations can provide an estimate. A more practical approach for determining the

required HLB of an oil phase is to prepare a series of emulsifier blends with known HLB values

and observe which blend provides the most stable emulsion.

Emulsifier Blends: Prepare a series of blends using a high HLB emulsifier (like Sodium
Methyl 2-Sulfolaurate) and a low HLB emulsifier.

Emulsion Preparation: Prepare emulsions of a specific oil phase with each emulsifier blend.

Stability Observation: Observe the stability of the emulsions over time (e.g., by monitoring

creaming, coalescence, or phase separation).

HLB Determination: The HLB of the blend that produces the most stable emulsion

corresponds to the required HLB of the oil phase.

Applications in Research and Development
The favorable physicochemical properties of Sodium Methyl 2-Sulfolaurate make it a

versatile ingredient in various applications:

Personal Care Products: Its mildness and excellent foaming capabilities make it suitable for

shampoos, body washes, and facial cleansers.[6]

Industrial Cleaners: It is used in laundry detergents, carpet cleaners, and surface cleaners

due to its effective cleaning power.[4]

Drug Delivery: While not a primary application, its emulsifying and solubilizing properties

could be explored for the formulation of poorly water-soluble drugs. The formation of micelles

can serve as nanocarriers for hydrophobic drug molecules.
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Conclusion
Sodium Methyl 2-Sulfolaurate is a high-performance anionic surfactant with a well-defined

set of physicochemical properties. Its high water solubility, low Krafft point, and excellent

surface activity contribute to its widespread use in cleansing and emulsifying applications. For

researchers and drug development professionals, understanding these core properties is

essential for formulating effective and stable products. The experimental protocols outlined

provide a basis for the consistent and accurate characterization of this and other surfactant

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1630109#physicochemical-
properties-of-sodium-methyl-2-sulfolaurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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